Cas no 57601-68-0 (Alanine,3-[(2-aminoethyl)seleno]-)

• Product Name: Alanine,3-[(2-aminoethyl)seleno]-
• CAS No: 57601-68-0
• MF: C₅H₁₂N₂O₂Se
• MW: 211.120980262756
• CID: 376491
• PubChem ID: 3035448
• Update Time: 2025-04-19

Alanine,3-[(2-aminoethyl)seleno]- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-[(2-aminoethyl)seleno]-
• selenalysine
• Alanine, 3-((2-aminoethyl)seleno)-
• 3-((2-Aminoethyl)seleno)alanine
• 3-[(2-aminoethyl)selenyl]alanine
• (2R)-2-amino-3-(2-aminoethylselanyl)propanoic acid
• 3-[(2-Aminoethyl)selanyl]alanine
• 57601-68-0
• DTXSID70973176

• Inchi： 1S/C5H12N2O2Se/c6-1-2-10-3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
• InChI Key： WJAIXCQFCNCZGH-BYPYZUCNSA-N
• SMILES： [Se](CCN)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 206.01246
• Monoisotopic Mass: 212.006399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3

Experimental Properties

• Boiling Point: 352.7°Cat760mmHg
• Flash Point: 167.1°C
• PSA: 89.34